Cas no 1644548-98-0 (Methyl 4-(difluoromethyl)thiazole-2-carboxylate)
1644548-98-0 structure
Product Name:Methyl 4-(difluoromethyl)thiazole-2-carboxylate
CAS No:1644548-98-0
MF:C6H5F2NO2S
MW:193.17120718956
CID:4820473
Update Time:2023-08-19
Methyl 4-(difluoromethyl)thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(difluoromethyl)thiazole-2-carboxylate
- COC(=O)c1nc(cs1)C(F)F
-
- Inchi： 1S/C6H5F2NO2S/c1-11-6(10)5-9-3(2-12-5)4(7)8/h2,4H,1H3
- InChI Key： YKRIJFVBCBDMOU-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)F)N=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 1.8
- Topological Polar Surface Area: 67.4
Methyl 4-(difluoromethyl)thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507520-1g |
Methyl4-(difluoromethyl)thiazole-2-carboxylate |
1644548-98-0 | 97% | 1g |
$806 | 2022-09-29 | |
| Alichem | A059004632-1g |
Methyl 4-(difluoromethyl)thiazole-2-carboxylate |
1644548-98-0 | 95% | 1g |
$860.72 | 2022-04-02 |
Methyl 4-(difluoromethyl)thiazole-2-carboxylate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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